Cas no 110318-81-5 (Naphth[2,3-a]azulene-11-carboxaldehyde, 5,12-dimethoxy-)
110318-81-5 structure
Product Name:Naphth[2,3-a]azulene-11-carboxaldehyde, 5,12-dimethoxy-
CAS No:110318-81-5
MF:C21H16O3
MW:316.349946022034
CID:1193863
PubChem ID:13928536
Update Time:2025-04-20
Naphth[2,3-a]azulene-11-carboxaldehyde, 5,12-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Naphth[2,3-a]azulene-11-carboxaldehyde, 5,12-dimethoxy-
- 5,12-Dimethoxynaphth[2,3-a]azulen-11-carboxaldehyd
- ACMC-20md7z
- CTK0D4931
- 5,12-Dimethoxynaphth<
- 2,3-a>
- azulen-11-carboxaldehyd
- AGN-PC-00ODXN
- 5,12-Dimethoxynaphth[2,3-a]azulen-11-carboxaldehyd; ACMC-20md7z; CTK0D4931; 5,12-Dimethoxynaphth< 2,3-a> azulen-11-carboxaldehyd; AGN-PC-00ODXN;
- 5,12-DIMETHOXYNAPHTHO[2,3-A]AZULENE-11-CARBALDEHYDE
- DTXSID70552687
- 110318-81-5
-
- Inchi: 1S/C21H16O3/c1-23-20-15-10-6-7-11-16(15)21(24-2)19-17(12-22)13-8-4-3-5-9-14(13)18(19)20/h3-12H,1-2H3
- InChI Key: NJFZQNXFPUESJG-UHFFFAOYSA-N
- SMILES: O(C)C1=C2C=CC=CC2=C(C2=C(C=O)C3=CC=CC=CC3=C21)OC
Computed Properties
- Exact Mass: 316.10998
- Monoisotopic Mass: 316.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Naphth[2,3-a]azulene-11-carboxaldehyde, 5,12-dimethoxy- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
110318-81-5 (Naphth[2,3-a]azulene-11-carboxaldehyde, 5,12-dimethoxy-) Related Products
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